Cas no 1805242-84-5 (Methyl 5-bromo-4-(difluoromethyl)-3-fluoropyridine-2-acetate)
Methyl 5-bromo-4-(difluoromethyl)-3-fluoropyridine-2-acetate is a fluorinated pyridine derivative with a versatile structure, featuring bromo, difluoromethyl, and fluoro substituents. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of multiple halogenated groups enhances its reactivity, enabling selective functionalization in cross-coupling reactions or nucleophilic substitutions. The ester moiety further facilitates derivatization into carboxylic acids or amides. Its stability under standard conditions and compatibility with common organic solvents make it suitable for diverse synthetic applications. The compound's structural features contribute to its utility in drug discovery, especially in the design of fluorine-containing therapeutics.
1805242-84-5 structure
Product Name:Methyl 5-bromo-4-(difluoromethyl)-3-fluoropyridine-2-acetate
CAS No:1805242-84-5
MF:C9H7BrF3NO2
MW:298.056592226028
CID:4860283
Update Time:2025-06-22
Methyl 5-bromo-4-(difluoromethyl)-3-fluoropyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
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- Methyl 5-bromo-4-(difluoromethyl)-3-fluoropyridine-2-acetate
-
- Inchi： 1S/C9H7BrF3NO2/c1-16-6(15)2-5-8(11)7(9(12)13)4(10)3-14-5/h3,9H,2H2,1H3
- InChI Key： HHYLOSACWREKMF-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C(=C1C(F)F)F)CC(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 255
- XLogP3: 2.1
- Topological Polar Surface Area: 39.2
Methyl 5-bromo-4-(difluoromethyl)-3-fluoropyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029061065-1g |
Methyl 5-bromo-4-(difluoromethyl)-3-fluoropyridine-2-acetate |
1805242-84-5 | 97% | 1g |
$1,504.90 | 2022-04-01 |
Methyl 5-bromo-4-(difluoromethyl)-3-fluoropyridine-2-acetate Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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